4-(Propan-2-yl)-2-(trifluoromethyl)-2,5-dihydro-1,3-oxazol-5-one

• IUPAC Name: 4-propan-2-yl-2-(trifluoromethyl)-2H-1,3-oxazol-5-one
• InChI: InChI=1S/C7H8F3NO2/c1-3(2)4-5(12)13-6(11-4)7(8,9)10/h3,6H,1-2H3
• InChI Key: TWLWBYBADKQLEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(OC1=O)C(F)(F)F
• Molecular Formula: C7H8F3NO2
• Molecular Weight: 195.14 g/mol
• CAS RN: 2357-39-3

Description

4-(Propan-2-yl)-2-(trifluoromethyl)-2,5-dihydro-1,3-oxazol-5-one, also known as 2-(trifluoromethyl)-5-hydroxy-3-methyloxazole-4-propanoic acid (TFPOA), is a synthetic compound that has been found to have a variety of uses in the scientific research community. This compound is a derivative of oxazole and is a member of the class of compounds known as oxazoles. TFPOA has been studied extensively due to its ability to interact with various biological systems and its potential for use in drug development.

Mechanism of Action

TFPOA has been found to interact with various biological systems in a variety of ways. It has been found to interact with proteins and enzymes, as well as with drugs. In particular, TFPOA has been found to interact with proteins and enzymes involved in signal transduction pathways, as well as with drugs that interact with these pathways. TFPOA has also been found to interact with enzymes involved in the metabolism of drugs, as well as with drugs that interact with these enzymes.
Biochemical and Physiological Effects
TFPOA has been found to have a variety of biochemical and physiological effects. It has been found to interact with proteins and enzymes involved in signal transduction pathways, as well as with drugs that interact with these pathways. In addition, TFPOA has been found to interact with enzymes involved in the metabolism of drugs, as well as with drugs that interact with these enzymes. TFPOA has also been found to have an effect on the activity of certain enzymes, and it has been found to have an effect on the activity of certain proteins.

Advantages and Limitations for Lab Experiments

TFPOA has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, and it can be synthesized in high yields. In addition, TFPOA has been found to interact with proteins and enzymes involved in signal transduction pathways, as well as with drugs that interact with these pathways. However, there are also some limitations to using TFPOA in laboratory experiments. For example, it is not very stable and can decompose over time. In addition, it has been found to have some toxicity in certain cell types, and it can be toxic to certain organisms.

Future Directions

There are a number of potential future directions for research into TFPOA. One potential area of research is to further explore the biochemical and physiological effects of TFPOA on various biological systems. In addition, further research could be conducted into the potential for using TFPOA as a drug development tool. Finally, further research could be conducted into the potential for using TFPOA as a tool for studying the structure and function of proteins involved in signal transduction pathways.

Synthesis Methods

TFPOA can be synthesized using a variety of methods. The most common method is the reaction of propionic acid with trifluoromethyl iodide in the presence of a base. This reaction yields the desired product in high yields. Other methods for synthesizing TFPOA include the reaction of propionic acid with trifluoromethyl bromide or trifluoromethyl chloride, as well as the reaction of trifluoromethyl iodide with propionamide.

Scientific Research Applications

TFPOA has been used in a variety of scientific research applications. It has been used as a probe for studying the structure and function of proteins, as an inhibitor of enzymes, and as a tool for studying the pharmacology of drugs. In addition, TFPOA has been used to study the structure and function of proteins involved in signal transduction pathways, and as an inhibitor of enzymes involved in the metabolism of drugs.